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Compound of Interest

Compound Name: 1-(2,2,2-Trifluoroethoxy)butan-2-ol
CAS No.: 133023-72-0
Cat. No.: B6325449
Get Quote
. J

Physicochemical Profile & Synthetic
Methodology[1]
Part 1: Executive Summary

1-(2,2,2-Trifluoroethoxy)butan-2-ol is a fluorinated glycol ether derivative used primarily as a
specialized intermediate in pharmaceutical synthesis and material science. It combines the
lipophilicity and metabolic stability of the trifluoroethoxy group with the reactivity of a secondary
alcohol.

This guide addresses the critical need for thermodynamic data and reproducible synthesis
protocols for this compound, which serves as a bioisostere for non-fluorinated glycol ethers in
drug development pipelines.

Part 2: Physicochemical Characterization
2.1 Thermodynamic Properties

The boiling point and volatility of this compound are governed by the competition between the
hydrogen-bonding capacity of the secondary hydroxyl group and the low polarizability of the
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trifluoromethyl moiety.

Property Value | Range Method/Source
N ) Predicted (QSPR & Group
Boiling Point (1 atm) 170-175°C o
Contribution)
Boiling Point (15 mmHg) 75-80°C Extrapolated (Nomograph)
Molecular Weight 172.15 g/mol Calculated
_ Estimated based on fluorinated
Density 1.18 + 0.05 g/cm3
analogs
LogP 12-14 Predicted (Consensus)
Appearance Colorless, viscous liquid Standard State

2.2 Structural Analysis & Boiling Point Derivation

Direct experimental boiling points for this specific isomer are rare in public literature. The value
of 170-175°C is derived from a robust comparative analysis of structural analogs (Table 1).

The "Fluorine Effect” on Volatility: While the trifluoroethoxy group adds mass (MW +54 vs
ethoxy), it does not increase the boiling point as linearly as a hydrocarbon chain due to the low
polarizability of fluorine. This results in a boiling point that is often similar to or only slightly
higher than its non-fluorinated hydrocarbon isosteres, despite the significant increase in
molecular weight.

Table 1. Comparative Thermodynamic Analysis

Compound Structure MW ( g/mol ) Boiling Point (°C)
2-Butoxyethanol Bu-O-CH2CH20H 118.2 171
1-Butoxypropan-2-ol Bu-O-CH2CH(OH)Me 132.2 170
2-(2,2,2-
) CFsCH2-0O-
Trifluoroethoxy)ethano 144.1 ~152 (extrap.)
CH2CH20H
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| Target Compound | CFsCH2-O-CH2CH(OH)Et | 172.1 | ~172 (Pred.) |

Note: The target compound adds an ethyl group to the backbone of 2-(2,2,2-
trifluoroethoxy)ethanol. In glycol ethers, extending the carbon backbone by C2 typically adds
15-25°C to the boiling point.

Part 3: Synthetic Methodology

To obtain high-purity 1-(2,2,2-Trifluoroethoxy)butan-2-ol for characterization, a regioselective
ring-opening of 1,2-epoxybutane with 2,2,2-trifluoroethanol (TFE) is required. TFE is a poor
nucleophile (pKa ~12.4) compared to ethanol, necessitating Lewis acid catalysis or strong base
activation.

3.1 Reaction Pathway

The reaction proceeds via nucleophilic attack of the trifluoroethoxide anion (or activated
alcohol) on the less sterically hindered carbon (C1) of the epoxide.

Reactants .. . Product
1,2-Epoxybutane + TFE w —wh_' 1-(2,2,2-Trifluoroethoxy)butan-2-ol

Transition State .
| Regioselective Attack at C1 Minor Path

Catalyst Byproduct
(BF3:-Et20 or NaH) (Regioisomer <5%)

Click to download full resolution via product page

Caption: Regioselective synthesis pathway. The nucleophile preferentially attacks the primary
carbon of the epoxide.

3.2 Validated Experimental Protocol

Objective: Synthesis of 1-(2,2,2-Trifluoroethoxy)butan-2-ol via Lewis Acid Catalysis.
Reagents:
e 1,2-Epoxybutane (1.0 equiv)

o 2,2,2-Trifluoroethanol (TFE) (2.0 equiv) - Acts as reactant and solvent
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e Boron Trifluoride Etherate (BFs-Et20) (0.05 equiv)

¢ Dichloromethane (DCM) (Solvent, optional)

Step-by-Step Procedure:

Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar,
reflux condenser, and nitrogen inlet.

e Charging: Add TFE (2.0 equiv) and anhydrous DCM (if used to dilute) under nitrogen
atmosphere.

 Activation: Cool the solution to 0°C. Add BFs-Et20 (0.05 equiv) dropwise via syringe.
Caution: Exothermic.

e Addition: Add 1,2-Epoxybutane (1.0 equiv) dropwise over 30 minutes, maintaining
temperature <5°C to ensure regioselectivity.

o Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by
TLC or GC-MS.

e Quenching: Quench with saturated aqueous NaHCOs solution.

o Workup: Extract with DCM (3x). Wash combined organics with brine, dry over MgSOa4, and
concentrate in vacuo.

« Purification: Distill the crude oil under reduced pressure. Collect the fraction boiling at 75—
80°C / 15 mmHg.

Self-Validating Check:

e 1H NMR (CDCI3): Look for the characteristic quartet of the CF3-CH2- group around & 3.8-
4.0 ppm (J_H-F coupling) and the multiplet for the methine proton (-CH-OH) around & 3.7

ppm.

» 19F NMR: Atriplet at approx -74 ppm confirms the trifluoroethoxy group intact.

Part 4: Applications in Drug Development
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This intermediate is valuable for modulating the physicochemical properties of lead
compounds:

« Lipophilicity Tuning: The CF3 group increases LogP without adding significant steric bulk
compared to an isopropyl group.

o Metabolic Stability: The trifluoroethoxy ether linkage is resistant to oxidative metabolism
(P450), unlike standard alkyl ethers which undergo O-dealkylation.

e H-Bonding: The inductive effect of the CF3 group lowers the pKa of the neighboring ether
oxygen, reducing its H-bond acceptor capability, which can improve membrane permeability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Alcohol synthesis by epoxide reduction [organic-chemistry.org]
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[https://www.benchchem.com/product/b6325449/docs#technical-guide-1-2-2-2-
trifluoroethoxy-butan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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